Pemptoporphyrin Pemptoporphyrin
Brand Name: Vulcanchem
CAS No.: 17468-11-0
VCID: VC21090828
InChI: InChI=1S/C32H32N4O4/c1-6-21-17(3)25-12-20-11-16(2)24(33-20)13-26-18(4)22(7-9-31(37)38)29(35-26)15-30-23(8-10-32(39)40)19(5)27(36-30)14-28(21)34-25/h6,11-15,33-34H,1,7-10H2,2-5H3,(H,37,38)(H,39,40)
SMILES: CC1=CC2=CC3=C(C(=C(N3)C=C4C(=C(C(=N4)C=C5C(=C(C(=N5)C=C1N2)C)CCC(=O)O)CCC(=O)O)C)C=C)C
Molecular Formula: C32H32N4O4
Molecular Weight: 536.6 g/mol

Pemptoporphyrin

CAS No.: 17468-11-0

Cat. No.: VC21090828

Molecular Formula: C32H32N4O4

Molecular Weight: 536.6 g/mol

* For research use only. Not for human or veterinary use.

Pemptoporphyrin - 17468-11-0

Specification

CAS No. 17468-11-0
Molecular Formula C32H32N4O4
Molecular Weight 536.6 g/mol
IUPAC Name 3-[18-(2-carboxyethyl)-7-ethenyl-3,8,13,17-tetramethyl-22,23-dihydroporphyrin-2-yl]propanoic acid
Standard InChI InChI=1S/C32H32N4O4/c1-6-21-17(3)25-12-20-11-16(2)24(33-20)13-26-18(4)22(7-9-31(37)38)29(35-26)15-30-23(8-10-32(39)40)19(5)27(36-30)14-28(21)34-25/h6,11-15,33-34H,1,7-10H2,2-5H3,(H,37,38)(H,39,40)
Standard InChI Key DKAGEROMGGJASM-UHFFFAOYSA-N
SMILES CC1=CC2=CC3=C(C(=C(N3)C=C4C(=C(C(=N4)C=C5C(=C(C(=N5)C=C1N2)C)CCC(=O)O)CCC(=O)O)C)C=C)C
Canonical SMILES CC1=CC2=CC3=C(C(=C(N3)C=C4C(=C(C(=N4)C=C5C(=C(C(=N5)C=C1N2)C)CCC(=O)O)CCC(=O)O)C)C=C)C

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